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Compound of Interest

Compound Name: Benzylidene bismethacrylate

Cat. No.: B15175744

A Technical Whitepaper for Researchers, Scientists, and Drug Development Professionals

The term "benzylidene bismethacrylate" does not refer to a standardized chemical compound
with a unique CAS number. Instead, it describes a class of molecules that incorporate a
benzylidene functional group within a dimethacrylate monomer structure. These monomers are
of significant interest in the development of dental resins, composites, and other biomaterials
due to their potential to offer enhanced mechanical properties and biocompatibility. This guide
focuses on a representative and well-documented example of this class: 4,4'-(alpha-
methylbenzylidene)-bis(2'-hydroxy-3'-methacryloyloxy-propoxy)benzene (4,4-AMBHMB),
providing a comprehensive overview of its chemical identity, synthesis, and properties.

Chemical Identifiers and Properties

Due to the non-specific nature of the term "benzylidene bismethacrylate,” a single set of
chemical identifiers is not applicable. However, for the representative compound 4,4'-
AMBHMB, the following identifiers and properties have been characterized. For comparison,
data for the widely used dental resin monomer, Bisphenol A diglycidyl ether dimethacrylate
(Bis-GMA)[1], is also provided.
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Chemical Identifier

4,4'-(alpha-
methylbenzylidene)-bis(2'-
hydroxy-3'-
methacryloyloxy-
propoxy)benzene (4,4'-
AMBHMB)

Bisphenol A diglycidyl
ether dimethacrylate (Bis-
GMA)

[2-hydroxy-3-[4-[2-[4-[2-
hydroxy-3-(2-methylprop-2-

IUPAC Name enoyloxy)propoxy]phenyl]prop
an-2-yllphenoxy]propyl] 2-
methylprop-2-enoate[1]

CAS Number Not explicitly found in searches

1565-94-2[1]

Molecular Formula

C29H3608 (for Bis-GMA)[1]

C29H3608][1]

Molecular Weight

Higher than Bis-GMA

512.6 g/mol [1]

SMILES String

Not explicitly found in searches

CC(C)
(C1=CC=C(C=C1)OCC(0)CO
C(=0)C(=C)C)C2=CC=C(C=C
2)OCC(0)COC(=0)C(=C)C

PubChem CID

Not explicitly found in searches

15284[1]

Synthesis of 4,4'-(alpha-methylbenzylidene)-bis(2'-
hydroxy-3'-methacryloyloxy-propoxy)benzene (4,4'-

AMBHMB)

The synthesis of 4,4'-AMBHMB is a multi-step process that typically involves the reaction of a

bisphenol precursor with an epoxy-containing methacrylate, such as glycidyl methacrylate.

While a detailed, step-by-step protocol is proprietary to the research that developed it, the

general synthetic pathway can be outlined as follows:

o Synthesis of the Bisphenol Precursor: The synthesis starts with the acid-catalyzed

condensation of phenol with acetophenone to produce 4,4'-(alpha-

methylbenzylidene)bisphenol.
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Epoxidation: The resulting bisphenol is then reacted with an excess of epichlorohydrin in the
presence of a base, such as sodium hydroxide, to form the diglycidyl ether of 4,4'-(alpha-

methylbenzylidene)bisphenol.

Methacrylation: The final step involves the ring-opening reaction of the epoxy groups with
methacrylic acid to introduce the polymerizable methacrylate functionalities. This reaction is
typically carried out in the presence of a catalyst, such as a tertiary amine or a chromium

salt.

A generalized workflow for this synthesis is depicted in the following diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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